Cas no 328014-65-9 (N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide)

• Product Name: N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide
• CAS No: 328014-65-9
• MF: C₂₀H₂₄N₂O₂S
• MW: 356.481763839722
• CID: 6265205
• PubChem ID: 2304844
• Update Time: 2025-05-23

N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide
• SMR000620225
• MLS000948039
• HMS1486M08
• Z56841655
• IDI1_022758
• 328014-65-9
• ChemDiv3_004848
• AB00713765-01
• CHEMBL1896259
• BRD-K55518207-001-01-9
• AKOS024605222
• F1340-0157
• (Z)-N-CYCLOHEXYL-N'-(4-METHYLBENZENESULFONYL)BENZENECARBOXIMIDAMIDE
• AKOS001017653
• HMS2912D03
• N-cyclohexyl-N'-tosylbenzimidamide
• N'-cyclohexyl-N-(4-methylphenyl)sulfonylbenzenecarboximidamide

• Inchi： 1S/C20H24N2O2S/c1-16-12-14-19(15-13-16)25(23,24)22-20(17-8-4-2-5-9-17)21-18-10-6-3-7-11-18/h2,4-5,8-9,12-15,18H,3,6-7,10-11H2,1H3,(H,21,22)
• InChI Key： QQGWTKMTUUVXOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/C(/C1C=CC=CC=1)=N/C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 356.15584919g/mol
• Monoisotopic Mass: 356.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.9Ų

Additional information on N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide

N-Cyclohexyl-N'-(4-Methylbenzenesulfonyl)Benzenecarboximidamide: A Comprehensive Overview

The compound N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide, identified by the CAS number 328014-65-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights key functional groups, including the cyclohexyl group and the sulfonyl group, which contribute to its chemical reactivity and stability.

The cyclohexyl group in the molecule plays a crucial role in determining its physical and chemical properties. This group is known for its ability to enhance the compound's solubility in organic solvents, making it more versatile for use in different chemical reactions. Recent studies have shown that the presence of a cyclohexyl group can also influence the molecule's thermal stability, which is essential for its application in high-temperature processes.

The 4-methylbenzenesulfonyl group is another critical component of this compound. This group is highly electron-withdrawing, which significantly affects the reactivity of the molecule. In particular, it increases the electrophilicity of adjacent groups, making them more susceptible to nucleophilic attacks. This property has been exploited in various synthetic pathways, enabling the formation of complex molecular architectures.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide. One such method involves a two-step process: first, the preparation of an intermediate sulfonyl chloride, followed by nucleophilic substitution with a cyclohexylamine derivative. This approach has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production.

The application of this compound extends into several areas, including pharmaceuticals and materials science. In the pharmaceutical industry, N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide has shown promise as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for drug delivery systems and enzyme inhibitors.

In materials science, this compound has been utilized as a building block for advanced polymers and coatings. Its unique combination of thermal stability and chemical reactivity allows for the creation of materials with tailored properties, such as high tensile strength and resistance to environmental degradation.

Recent research has also explored the environmental impact of N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide. Studies indicate that under specific conditions, this compound undergoes biodegradation, reducing its persistence in natural ecosystems. However, further investigations are required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, N-cyclohexyl-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide (CAS No. 328014-65-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an even greater role in advancing scientific and industrial progress.